Cas no 144049-46-7 (2(1H)-Pyrimidinone,6-(1-aziridinyl)-)

2(1H)-Pyrimidinone,6-(1-aziridinyl)- Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,6-(1-aziridinyl)-
• 6-(aziridin-1-yl)-1,2-dihydropyrimidin-2-one
• 6-(aziridin-1-yl)-1H-pyrimidin-2-one
• 6-(Aziridin-1-yl)pyrimidin-2(1H)-one
• 2(1H)-Pyrimidinone,4-(1-aziridinyl)-(9ci)
• 2(1H)-Pyrimidinone, 4-(1-aziridinyl)- (9CI)
• 144049-46-7
• +Expand

• InChIKey： PLUDYDNNASPOEE-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H7N3O/c10-6-7-2-1-5(8-6)9-3-4-9/h1-2H,3-4H2,(H,7,8,10)
• SMILES： N1(C2NC(=O)N=CC=2)CC1

Computed Properties

• Exact Mass: 137.05901
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 137.059
• Heavy Atom Count: 10
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _1.7
• Topological Polar Surface Area: 44.5A^2

Experimental Properties

• PSA: 44.47